4-But-2-ynyloxy-benzenethiol

• Molecular Formula: C10H10OS
• Molecular Weight: 178.25 g/mol
• IUPAC Name: 4-but-2-ynoxybenzenethiol
• InChI: InChI=1S/C10H10OS/c1-2-3-8-11-9-4-6-10(12)7-5-9/h4-7,12H,8H2,1H3
• InChI Key: XHZOTHOAUAQMMH-UHFFFAOYSA-N
• Canonical SMILES: CC#CCOC1=CC=C(C=C1)S

Description

4-But-2-ynyloxy-benzenethiol is a useful research compound. Its molecular formula is C10H10OS and its molecular weight is 178.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 11.8 g (0.045 mol) of triphenylphosphine dissolved in 10 mL of dichloromethane and 0.3 mL of DMF was added 3.67 g (0.015 mol) of the 4-but-2-ynyloxy-benzenesulfonyl chlorid, dissolved in 15 mL of dichloromethane and the resulting mixture was stirred for 2 h at room temperature. After the addition of 5 mL of 1N HCl solution the reaction was stirred for 0.5 h followed by the addition of 15 mL of brine. The organics were separated and concentrated in vacuo and the residue was diluted with ether and 2.5N sodium hydroxide solution. The resulting precipitate was filtered off and the aqueous layer was acidified to pH2 and extracted with ether. The combined organics were washed with brine, dried over Na2SO4, filtered through Magnesol® and concentrated in vacuo. The residue was chromatographed on silica gel eluting with hexanes/ether (4:1) to provide 1.13 g (42%) of the thiol as a yellow oil. CI Mass Spec: 179 (M+H).

Synthesis routes and methods II

Procedure details

To a solution of 11.8 g (0.045 mol) of triphenylphosphine in 10 mL of CH2Cl2 and 0.3 mL of DMF was added dropwise a solution of 4-but-2-ynyloxy-benzenesulfonyl chloride in 15 mL CH2Cl2. Stirred at room temperature for two hours, added 5 mL of 1N HCl, stirred for 30 min., and then added 15 mL of brine. The organics were separated and concentrated in vacuo. The residue was diluted with ether and filtered the insolubles. The filtrate was washed with 2.5N NaOH and the aqueous solution separated, acidified and extracted with ether. The organics were washed with H2O, brine, dried over MgSO4, filtered and concentrated in vacuo to give 1.54 g (58%) of the desired product as a pale yellow oil.